Cas no 405921-35-9 (5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-amine)

5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-amine structure
405921-35-9 structure
Product Name:5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-amine
CAS No:405921-35-9
MF:C10H8Cl2N2S
MW:259.154918670654
CID:2114567
PubChem ID:717342
Update Time:2025-04-21

5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(2,5-dichlorobenzyl)thiazol-2-amine
    • 5-(2,5-dichlorobenzyl)-1,3-thiazol-2-amine
    • 5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-amine
    • 5-(2,5-Dichloro-benzyl)-thiazol-2-ylamine
    • DTXSID10352047
    • G57946
    • 841-669-6
    • WAY-636305
    • CS-0218948
    • DA-38817
    • F3095-1748
    • 405921-35-9
    • 2-amino-5-(2,5-dichlorobenzyl)-1,3-thiazole
    • 5-((2,5-dichlorophenyl)methyl)-1,3-thiazol-2-amine
    • Oprea1_459666
    • EN300-02542
    • Z57035155
    • MFCD01910160
    • AKOS000122187
    • STK948605
    • MDL: MFCD01910160
    • Inchi: 1S/C10H8Cl2N2S/c11-7-1-2-9(12)6(3-7)4-8-5-14-10(13)15-8/h1-3,5H,4H2,(H2,13,14)
    • InChI Key: WXXIGOUTTGOBQI-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1CC1=CN=C(N)S1)Cl

Computed Properties

  • Exact Mass: 257.9785248Da
  • Monoisotopic Mass: 257.9785248Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 403.5±35.0 °C at 760 mmHg
  • Flash Point: 197.8±25.9 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-[(2,5-dichlorophenyl)methyl]-1,3-thiazol-2-amine Security Information

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